Cas no 861146-12-5 (Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate)
861146-12-5 structure
Product Name:Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate
CAS No:861146-12-5
MF:C11H9BrN2O3
MW:297.104761838913
CID:718237
PubChem ID:46739115
Update Time:2025-09-28
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate
- 1,2,4-Oxadiazole-5-carboxylicacid, 3-(4-bromophenyl)-, methyl ester
- B-4837
- BS-23549
- 3-(4-Bromo-phenyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
- MFCD09831978
- A863303
- ETHYL3-(4-BROMOPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE
- 861146-12-5
- DTXSID20674747
- FT-0747925
- AKOS012662308
- 3-(4-Bromo-phenyl)-[1,2,4]oxadiazole-5-carboxylic acidethylester
- 951626-15-6
- DB-080186
-
- Inchi： 1S/C11H9BrN2O3/c1-2-16-11(15)10-13-9(14-17-10)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3
- InChI Key： RAYDPSXNIRALKY-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=NOC(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 295.98000
- Monoisotopic Mass: 295.98
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.2A^2
- XLogP3: 3
Experimental Properties
- PSA: 65.22000
- LogP: 2.67580
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114050-10g |
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate |
861146-12-5 | 95% | 10g |
$552.90 | 2023-08-31 | |
| Fluorochem | 215798-1g |
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate |
861146-12-5 | 95% | 1g |
￡150.00 | 2022-03-01 | |
| TRC | E900773-100mg |
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate |
861146-12-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E900773-250mg |
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate |
861146-12-5 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | E900773-500mg |
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate |
861146-12-5 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | E900773-1g |
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate |
861146-12-5 | 1g |
$207.00 | 2023-05-18 | ||
| Fluorochem | 215798-5g |
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate |
861146-12-5 | 95% | 5g |
￡450.00 | 2022-03-01 | |
| Fluorochem | 215798-10g |
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate |
861146-12-5 | 95% | 10g |
￡750.00 | 2022-03-01 | |
| Chemenu | CM304351-5g |
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate |
861146-12-5 | 95% | 5g |
$*** | 2023-05-29 | |
| A2B Chem LLC | AB73676-1g |
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate |
861146-12-5 | 96% | 1g |
$142.00 | 2024-04-19 |
Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
861146-12-5 (Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate) Related Products
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